Cas no 149517-92-0 (Ethyl 4-bromo-3,5-diethoxybenzoate)

• Product Name: Ethyl 4-bromo-3,5-diethoxybenzoate
• CAS No: 149517-92-0
• MF: C₁₃H₁₇BrO₄
• MW: 317.175683736801
• MDL: MFCD11977359
• CID: 105919
• PubChem ID: 10663268
• Update Time: 2025-04-18

Ethyl 4-bromo-3,5-diethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-3,5-diethoxybenzoate
• Benzoic acid, 4-bromo-3,5-diethoxy-, ethyl ester
• ACMC-20n5qa
• AG-D-95710
• AK141783
• CTK4C6242
• SureCN289285
• Benzoicacid, 4-bromo-3,5-diethoxy-, ethyl ester
• XSUFUYMALAOLHR-UHFFFAOYSA-N
• AX8281924
• 4-bromo-3,5-diethoxy-benzoicacid ethyl ester
• BENZOIc acid,4-BROMO-3,5-DIETHOXY-,ETHYL ESTER
• AKOS015838686
• 4-Bromo-3,5-diethoxy-benzoic acid ethyl ester
• C13H17BrO4
• ZFA51792
• ETHYL4-BROMO-3,5-DIETHOXYBENZOATE
• A15248
• C72845
• CS-0151516
• 149517-92-0
• SCHEMBL289285
• DTXSID20443238
• MFCD11977359
• DS-7315
• FT-0651510

• MDL： MFCD11977359
• Inchi： 1S/C13H17BrO4/c1-4-16-10-7-9(13(15)18-6-3)8-11(12(10)14)17-5-2/h7-8H,4-6H2,1-3H3
• InChI Key： XSUFUYMALAOLHR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)OCC)C=C1OCC)OCC

Computed Properties

• Exact Mass: 316.03102g/mol
• Monoisotopic Mass: 316.03102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8
• XLogP3: 3.5

Experimental Properties

• Density: 1.315±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 390.038 °C at 760 mmHg
• Flash Point: 189.689 °C
• Solubility: Almost insoluble (0.021 g/l) (25 º C),